6-Methoxypyrimidine-4-sulfonamide

• IUPAC Name: 6-methoxypyrimidine-4-sulfonamide
• InChI: InChI=1S/C5H7N3O3S/c1-11-4-2-5(8-3-7-4)12(6,9)10/h2-3H,1H3,(H2,6,9,10)
• InChI Key: DHMMPQXBZHCZGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=N1)S(=O)(=O)N
• Molecular Formula: C5H7N3O3S
• Molecular Weight: 189.20 g/mol

Description

6-Methoxypyrimidine-4-sulfonamide is a chemical compound with the CAS Number: 82341-71-7. It has a molecular weight of 189.19.

Synthesis Analysis

The synthesis of sulfonamides, such as 6-Methoxypyrimidine-4-sulfonamide, can be achieved through the oxidative coupling of thiols and amines. This strategy does not require additional pre-functionalization and de-functionalization steps, making it an efficient method for synthesizing structurally diverse sulfenamides, sulfinamides, and sulfonamides in a single step.

Scientific Research Applications

Medicinal Chemistry and Drug Development

6-Methoxypyrimidine-4-sulfonamide serves as a valuable scaffold for designing novel pharmaceutical agents. Researchers have explored its potential in several therapeutic contexts:

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Biochemical and Biological Studies

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Chemical Synthesis and Methodology

• Synthetic Approaches : Scientists have developed various synthetic methods to prepare 6-methoxypyrimidine-4-sulfonamide and its derivatives. .

Materials Science and Agrochemicals

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Other Applications

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Mechanism of Action

Target of Action

Sulfonamides, a class of drugs to which this compound belongs, are known to inhibit dihydropteroate synthetase and carbonic anhydrase . These enzymes play crucial roles in folate metabolism and fluid balance in the body, respectively .

Mode of Action

Sulfonamides generally work by inhibiting the synthesis of folic acid in bacteria, preventing their growth and multiplication . They achieve this by competing with para-aminobenzoic acid (PABA) for the active site of the enzyme dihydropteroate synthetase .

Biochemical Pathways

Sulfonamides are known to interfere with the folate synthesis pathway in bacteria, leading to a halt in their growth .

Pharmacokinetics

Sulfonamides are generally well absorbed from the gastrointestinal tract, widely distributed throughout body tissues, metabolized in the liver, and excreted in the urine .

Result of Action

Sulfonamides, in general, inhibit bacterial growth by interfering with their ability to synthesize folic acid, an essential component for dna replication .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 6-Methoxypyrimidine-4-sulfonamide. In general, factors such as pH, temperature, and presence of other substances can affect the stability and efficacy of sulfonamides .